N-(4-methylpiperazin-1-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

• IUPAC Name: N-(4-methylpiperazin-1-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
• InChI: InChI=1S/C15H22N4O3S/c1-17-4-6-18(7-5-17)16-15(21)13-10-22-11-14(20)19(13)9-12-3-2-8-23-12/h2-3,8,13H,4-7,9-11H2,1H3,(H,16,21)
• InChI Key: RKFQBUCZFOQLJV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)C2COCC(=O)N2CC3=CC=CS3
• Molecular Formula: C15H22N4O3S
• Molecular Weight: 338.4 g/mol
• CAS No.: 1421444-54-3

Description

N-(4-methylpiperazin-1-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide is a useful research compound. Its molecular formula is C15H22N4O3S and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed new carboxylic acid amides containing an N-methylpiperazine fragment, aiming to synthesize compounds for potential antileukemic agents, including the key intermediate in the synthesis of imatinib, a well-known antileukemic agent (E. Koroleva et al., 2011).

Potential Antimicrobial Applications

A study synthesized a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides and evaluated their in vitro antibacterial and antifungal activities, showing promising results against several bacterial and fungal strains (N. Desai et al., 2011).

Anticancer Activity

New thiophene-2-carboxaldehyde derivatives have been synthesized and shown to possess antibacterial, antifungal, and anticancer activities, suggesting their potential in cancer therapy. These compounds demonstrated significant binding characteristics to carrier proteins, further emphasized by optical spectroscopic, anticancer, and docking studies (M. Shareef et al., 2016).

Synthesis Methods for Drug Derivatives

Another study described the synthesis of fluoroquinolone-based 4-thiazolidinones from a lead molecule, elaborating on a synthetic pathway that may offer a foundation for developing novel antibacterial agents. These compounds were screened for antifungal and antibacterial activities, showcasing a structured approach to drug development (N. Patel & S. D. Patel, 2010).

Potential for Topical Drug Delivery

Synthesis and evaluation of morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen for topical drug delivery were explored, highlighting the potential of these compounds to enhance the solubility and efficacy of naproxen when applied topically. This research offers insights into designing prodrugs for improved drug delivery mechanisms (J. Rautio et al., 2000).

Mechanism of Action

Target of Action

The primary target of this compound is the Mas-related G-protein coupled receptor X2 (MRGPRX2) . MRGPRX2 is a receptor that is largely restricted to mast cells, which are innate immune cells that primarily reside at sites exposed to the external environment .

Mode of Action

The compound acts as a modulator of MRGPRX2 . By modulating MRGPRX2, it can influence various conditions such as pseudo-allergic reactions, itch, pain, and inflammatory or autoimmune disorders .

Biochemical Pathways

It is known that mrgprx2 and its ortholog receptors mediate disorders including pseudo-allergic drug reactions, chronic itch (eg, pruritus), inflammation disorders, pain disorders, a cancer associated condition, skin disorders, wound healing, cardiovascular disease, and lung inflammation/COPD .

Pharmacokinetics

The compound’s impact on bioavailability is likely to be significant given its role as a modulator of mrgprx2 .

Result of Action

The molecular and cellular effects of the compound’s action are largely related to its modulation of MRGPRX2. This can result in the easing of conditions such as pseudo-allergic reactions, itch, pain, and inflammatory or autoimmune disorders .